3-{2-[(cyclopropylcarbonyl)amino][1,3]thiazolo[5,4-b]pyridin-5-yl}-N-{4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl}benzamide

• IUPAC Name: 3-[2-(cyclopropanecarbonylamino)-[1,3]thiazolo[5,4-b]pyridin-5-yl]-N-[4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C31H31F3N6O2S/c1-2-39-12-14-40(15-13-39)18-22-8-9-23(17-24(22)31(32,33)34)35-28(42)21-5-3-4-20(16-21)25-10-11-26-29(36-25)43-30(37-26)38-27(41)19-6-7-19/h3-5,8-11,16-17,19H,2,6-7,12-15,18H2,1H3,(H,35,42)(H,37,38,41)
• InChI Key: VTWWRKFUHCSCEW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)NC(=O)C3=CC=CC(=C3)C4=NC5=C(C=C4)N=C(S5)NC(=O)C6CC6)C(F)(F)F
• Molecular Formula: C31H31F3N6O2S
• Molecular Weight: 608.7 g/mol

Description

HG-7-85-01 is a type II inhibitor of wild-type and gatekeeper mutants of BCR-ABL, PDGFRalpha, Kit, and Src kinases.

Scientific Research Applications

Synthesis and Spectroscopic Studies

The compound is related to a class of heterocyclic compounds whose synthesis and spectroscopic properties have been extensively studied. For example, Patel and Patel (2015) investigated the synthesis of N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4- b][1,3,4]thiadiazol-6-yl)benzamide derivatives, which are structurally related to the compound . These compounds were characterized using various spectroscopic methods, indicating the importance of such studies in understanding the properties of complex heterocyclic compounds (Patel & Patel, 2015).

Antibacterial and Antifungal Activities

A significant area of research related to similar compounds involves their antimicrobial potential. For instance, the synthesized heterocyclic compounds in Patel and Patel’s study were tested for antibacterial activities against both gram-positive and gram-negative bacteria, as well as antifungal activities against various fungi (Patel & Patel, 2015).

Anticancer and Anti-Inflammatory Activities

Compounds structurally related to the specified benzamide have been explored for their potential in cancer treatment and inflammation reduction. For example, Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives, showing anticancer and anti-5-lipoxygenase activities, indicating their potential in therapeutic applications (Rahmouni et al., 2016).

Synthesis of Complex Heterocyclic Compounds

Research into the synthesis of complex heterocyclic compounds, including benzamide derivatives, is a significant field. Such compounds have diverse applications in pharmaceuticals and materials science. For instance, Dave et al. (2007) investigated the synthesis of thiazolidinones and Mannich bases of 4‐Amino‐3‐mercapto‐5‐pyridin‐3′‐yl‐[1,2,4]‐triazole, showcasing the intricate synthesis routes these compounds can take (Dave et al., 2007).

Applications in Imaging and Diagnostics

Some benzamide derivatives have been researched for their use in medical imaging and diagnostics. For instance, Wang et al. (2013) synthesized a compound for potential use as a PET agent in imaging specific cancer types, highlighting the role of these compounds in advanced medical diagnostics (Wang et al., 2013).